Cas no 1354027-01-2 (3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354027-01-2
• MF: C₁₆H₃₁N₃O₃
• MW: 313.435644388199
• CID: 2156792
• Update Time: 2025-06-08

3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[((S)-2-amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• 3-[((S)-2-aminopropanyl)isopropylamino]piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-((S)-2-amino-N-isopropylpropanamido)piperidine-1-carboxylate
• AM97207
• 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H31N3O3/c1-11(2)19(14(20)12(3)17)13-8-7-9-18(10-13)15(21)22-16(4,5)6/h11-13H,7-10,17H2,1-6H3/t12-,13?/m0/s1
• InChI Key： RCYKTMGCAYQVJK-UEWDXFNNSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N(C([C@H](C)N)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Topological Polar Surface Area: 75.9

Additional information on 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Introduction to 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354027-01-2)

3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354027-01-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a tert-butyl ester group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is characterized by its chiral center at the (S)-2-amino-propionyl moiety, which imparts stereoselectivity and biological activity. The presence of the tert-butyl ester group enhances the stability and solubility of the compound, making it suitable for various chemical transformations and biological assays.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory effects, 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester has shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, revealed that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest potential applications in the treatment of neurological disorders such as depression and Parkinson's disease.

The synthetic route to 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves several key steps, including the formation of the piperidine ring, introduction of the amino-propionyl moiety, and protection with the tert-butyl ester group. The process typically starts with the reaction of a suitable piperidine derivative with an isocyanate or an amine to form the desired amide bond. Subsequent steps involve protecting group manipulations and functional group transformations to achieve the final product.

The purity and quality of 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester are critical for its use in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure that the compound meets stringent purity standards. These analytical techniques also help in characterizing any potential impurities or by-products that may affect the biological activity or safety profile of the compound.

In preclinical studies, 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable half-life. These characteristics make it an attractive candidate for further development into drug candidates. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

The potential applications of 3-[((S)-2-Ammo-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester extend beyond its use as a therapeutic agent. It is also being explored as a tool compound in academic research to study biological pathways and mechanisms. For example, researchers at Harvard University have used this compound to investigate signaling pathways involved in cell proliferation and differentiation.

In conclusion, 3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354027-01-2) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development into novel therapeutic agents.